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Compound of Interest

Compound Name: Lapdap

Cat. No.: B1244401 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Lapdap was an antimalarial medication that combined chlorproguanil and dapsone.[1][2][3] It is

important to note that this drug was withdrawn from the market in 2008 due to evidence of

toxicity, specifically hemolysis, in patients with a glucose-6-phosphate dehydrogenase (G6PD)

deficiency.[1][4] Proper disposal of any remaining Lapdap is crucial to ensure the safety of

laboratory personnel and to prevent environmental contamination. The disposal procedures

should be handled with consideration for the hazardous nature of its components, particularly

dapsone.

Hazardous Components
The primary hazardous component in Lapdap is dapsone. According to its Safety Data Sheet

(SDS), dapsone presents several health and environmental hazards.[5] Chlorproguanil's

specific SDS was not as readily available in the search, but as a pharmaceutical compound, it

should be handled with care. Another substance, sometimes referred to as "LAP" (Lithium

phenyl-2,4,6-trimethylbenzoylphosphinate), is not a component of the drug Lapdap and is

considered non-hazardous.[6][7]

Data Presentation: Hazardous Properties of Dapsone
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[5]

Reproductive Toxicity May damage fertility or the unborn child.[5]

Specific Target Organ Toxicity
May cause damage to organs through single or

repeated exposure.[5]

Aquatic Hazard (Chronic) Toxic to aquatic life with long-lasting effects.[5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following procedures are designed to ensure the safe and compliant disposal of Lapdap.

These steps are based on general best practices for the disposal of pharmaceutical waste, with

specific attention to the hazards associated with dapsone.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Lapdap. This includes:

Nitrile gloves

Safety glasses or goggles

A lab coat

2. Waste Segregation and Collection:

Do not dispose of Lapdap down the drain or in regular trash.[5]

Collect all waste containing Lapdap, including expired tablets, contaminated labware (e.g.,

weighing boats, spatulas), and contaminated PPE, in a designated hazardous waste

container.

The container must be clearly labeled as "Hazardous Pharmaceutical Waste" and should

also list the active ingredients: "Chlorproguanil" and "Dapsone."
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Ensure the waste container is compatible with the waste being collected and is kept securely

closed when not in use.

3. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

The storage area should be well-ventilated.

4. Disposal Vendor:

Arrange for the collection and disposal of the hazardous pharmaceutical waste through a

licensed and certified hazardous waste disposal company.

Provide the disposal company with a complete list of the waste materials, including the

Safety Data Sheet for Dapsone if requested.

5. Documentation:

Maintain a detailed record of the disposed Lapdap, including the quantity and the date of

disposal.

Mandatory Visualization: Lapdap Disposal Workflow
The following diagram illustrates the proper workflow for the disposal of Lapdap.
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Caption: Workflow for the safe disposal of Lapdap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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